3-(2-Methylprop-2-en-1-yl)oxane-3-carbaldehyde

• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: 3-(2-methylprop-2-enyl)oxane-3-carbaldehyde
• InChI: InChI=1S/C10H16O2/c1-9(2)6-10(7-11)4-3-5-12-8-10/h7H,1,3-6,8H2,2H3
• InChI Key: FFSJCUKLZWAOMN-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CC1(CCCOC1)C=O

Description

3-(2-Methylprop-2-en-1-yl)oxane-3-carbaldehyde is a bicyclic organic compound featuring an oxane (tetrahydropyran) ring substituted at the 3-position with both a carbaldehyde (-CHO) group and a 2-methylprop-2-en-1-yl (methallyl) moiety . The methallyl group introduces a reactive α,β-unsaturated system, while the carbaldehyde enhances electrophilicity, making this compound valuable in synthetic chemistry for applications such as nucleophilic addition or polymerization.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Methylprop-2-en-1-yl)oxane-3-carbaldehyde typically involves the reaction of 2-methylprop-2-en-1-ol with an appropriate oxane derivative under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a Lewis acid, to facilitate the formation of the oxane ring . The reaction conditions, including temperature and solvent, are optimized to achieve high yields and purity of the desired product.

Industrial Production Methods

In an industrial setting, the production of 3-(2-Methylprop-2-en-1-yl)oxane-3-carbaldehyde may involve large-scale batch or continuous processes. The use of advanced catalytic systems and automated reactors ensures consistent quality and efficiency in the production process. The compound is typically purified using techniques such as distillation or chromatography to remove any impurities .

Chemical Reactions Analysis

Types of Reactions

3-(2-Methylprop-2-en-1-yl)oxane-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The oxane ring can undergo substitution reactions with nucleophiles, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines and thiols can be used in substitution reactions under mild conditions.

Major Products Formed

Oxidation: 3-(2-Methylprop-2-en-1-yl)oxane-3-carboxylic acid.

Reduction: 3-(2-Methylprop-2-en-1-yl)oxane-3-methanol.

Substitution: Various substituted oxane derivatives depending on the nucleophile used.

Scientific Research Applications

3-(2-Methylprop-2-en-1-yl)oxane-3-carbaldehyde has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-Methylprop-2-en-1-yl)oxane-3-carbaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to modifications in their structure and function. Additionally, the oxane ring can interact with hydrophobic regions of biomolecules, influencing their stability and activity .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent-Driven Structural Comparisons

The table below highlights key structural and molecular differences between 3-(2-Methylprop-2-en-1-yl)oxane-3-carbaldehyde and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Reactivity Insights	Source
3-(2-Methylprop-2-en-1-yl)oxane-3-carbaldehyde	C₁₀H₁₆O₂	168.23	Methallyl (α,β-unsaturated alkenyl)	High reactivity in addition/polymerization
3-(methoxymethyl)oxane-3-carbaldehyde	C₈H₁₄O₃	158.20	Methoxymethyl (-CH₂OCH₃)	Enhanced hydrophilicity; stable ether linkage
3-(3-Methylbutan-2-yl)oxane-3-carbaldehyde	C₁₁H₂₀O₂	184.27	Branched alkyl (3-Methylbutan-2-yl)	Lower reactivity; increased lipophilicity
6-Fluorochromone-3-carbaldehyde	C₁₀H₇FO₃	194.16	Fluorinated chromone core	Conjugation stabilizes aldehyde; bioactivity potential
3-(3-Bromo-4-chlorophenyl)prop-2-enal	C₉H₆BrClO	245.50	Aromatic halogen substituents	Electrophilic aldehyde; halogen-driven stability

Key Observations:

• Reactivity : The methallyl group in the target compound introduces unsaturation, enabling Diels-Alder or Michael addition reactions, unlike the saturated alkyl or methoxymethyl analogs .
• Lipophilicity : The branched alkyl substituent in 3-(3-Methylbutan-2-yl)oxane-3-carbaldehyde increases lipophilicity (logP ~2.8 estimated), whereas the methallyl group balances hydrophobicity with reactivity .
• Electronic Effects : Fluorine in 6-fluorochromone-3-carbaldehyde withdraws electron density, enhancing aldehyde electrophilicity compared to the methallyl-substituted oxane derivative .

Biological Activity

3-(2-Methylprop-2-en-1-yl)oxane-3-carbaldehyde, also known as 2-Methyl-2-(2-methylprop-2-en-1-yl)oxane, is a compound of increasing interest in biological and medicinal chemistry due to its unique structure, which includes an oxane ring and an aldehyde functional group. This article explores its biological activity, including potential therapeutic applications, interactions with biomolecules, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-(2-Methylprop-2-en-1-yl)oxane-3-carbaldehyde is C₁₁H₁₈O, with a molecular weight of approximately 154.25 g/mol. The presence of the oxane ring contributes to its distinct chemical reactivity, making it a subject of interest in various fields of research.

Property	Value
Molecular Formula	C₁₁H₁₈O
Molecular Weight	154.25 g/mol
Functional Groups	Aldehyde, Oxane

The aldehyde functional group in 3-(2-Methylprop-2-en-1-yl)oxane-3-carbaldehyde can form covalent bonds with nucleophilic sites on proteins and enzymes. This reactivity suggests that the compound may modify the structure and function of these biomolecules, leading to various biological activities. Research indicates that such modifications can potentially impact enzyme activity, receptor binding, and overall cellular processes.

Antimicrobial Activity

Research has indicated that compounds similar to 3-(2-Methylprop-2-en-1-yl)oxane-3-carbaldehyde exhibit significant antimicrobial properties. For instance, studies have shown that aldehydes can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism often involves disruption of bacterial cell membranes or interference with metabolic pathways .

Cytotoxic Effects

Cytotoxicity studies reveal that certain derivatives of aldehyde compounds can induce apoptosis in cancer cells. The ability to modify protein structures may lead to the activation of apoptotic pathways. In vitro studies have demonstrated that 3-(2-Methylprop-2-en-1-yl)oxane-3-carbaldehyde could potentially exhibit similar effects against specific cancer cell lines .

Case Studies

• Antimicrobial Efficacy : A study evaluating the antimicrobial activity of various aldehyde compounds found that those with structural similarities to 3-(2-Methylprop-2-en-1-yl)oxane exhibited notable inhibition against Gram-positive and Gram-negative bacteria. The study utilized disk diffusion methods to assess efficacy, revealing zones of inhibition comparable to standard antibiotics .
• Cytotoxicity in Cancer Models : In a controlled experiment involving human cancer cell lines, derivatives of the compound were tested for their cytotoxic effects. Results indicated a dose-dependent response where higher concentrations led to increased cell death rates, suggesting potential for therapeutic applications in oncology .